Cas no 2866321-97-1 (6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile)

• Product Name: 6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile
• CAS No: 2866321-97-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6353924
• PubChem ID: 165947665
• Update Time: 2025-05-20

6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2866321-97-1
• EN300-37330987
• 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile
• 6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile

• Inchi： 1S/C10H15NO/c1-2-3-9(6-11)4-10(5-9)7-12-8-10/h2-5,7-8H2,1H3
• InChI Key： MGGCNURKYOYUJR-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CC(C#N)(CCC)C2

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33Ų

Additional information on 6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile

Introduction to 6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS No. 2866321-97-1)

6-Propyl-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS No. 2866321-97-1) is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework, featuring a spirocyclic oxane ring fused with a heptane backbone, presents an intriguing scaffold for the development of novel bioactive molecules. The presence of a nitrile group at the 6-position further enhances its potential as a pharmacophore, offering opportunities for diverse interactions with biological targets.

The compound's spiro[3.3]heptane core is particularly noteworthy, as spirocyclic structures are often associated with enhanced metabolic stability and improved binding affinity in drug candidates. This feature makes 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile a promising candidate for further exploration in the design of small-molecule drugs targeting various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the nitrile group and the spirocyclic core of this molecule can interact favorably with specific amino acid residues in protein targets, potentially leading to the development of inhibitors or modulators for key biological pathways.

In the realm of medicinal chemistry, the synthesis of 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile has been optimized through multi-step organic transformations, leveraging modern catalytic methods and asymmetric synthesis techniques. These advancements have not only improved yield but also allowed for the introduction of structural diversity, enabling the generation of libraries of related compounds for high-throughput screening.

One particularly exciting application of this compound is in the field of neurology. Preliminary studies have indicated that derivatives of spirocyclic oxanes may exhibit properties relevant to the treatment of neurodegenerative diseases. The rigid spirocore provides a stable platform for modulating neurotransmitter receptors, while the nitrile functionality offers potential for further derivatization to enhance pharmacological activity.

The potential of 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile extends beyond neurology; its structural motif has also been explored in anti-inflammatory and anticancer research. The unique conformational flexibility provided by the spirocyclic structure allows for optimal positioning within binding pockets, which is crucial for effective drug-receptor interactions.

Recent publications highlight the use of this compound as a key intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, researchers have demonstrated its utility in constructing analogs with improved solubility and reduced toxicity, addressing common challenges in drug development.

The chemical properties of 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile, including its reactivity and stability, make it an attractive building block for further chemical modifications. Functional groups such as hydroxyls, amines, and alcohols can be introduced at various positions on the molecule, allowing for tailored pharmacological profiles.

In conclusion, 6-propyl-2-oxaspiro[3.3]heptane-6-carbonitrile (CAS No. 2866321-97-1) represents a significant advancement in medicinal chemistry, offering a versatile scaffold with potential applications across multiple therapeutic areas. Its unique structural features and favorable physicochemical properties position it as a valuable asset in ongoing drug discovery efforts.